Cas no 1805189-35-8 (2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1805189-35-8
• MF: C₉H₅ClF₅NO₃
• MW: 305.585919141769
• CID: 4847110
• Update Time: 2025-08-05

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H5ClF5NO3/c10-2-5-6(19-9(13,14)15)3(7(11)12)1-4(16-5)8(17)18/h1,7H,2H2,(H,17,18)
• InChI Key： BDMVDSQIBRZTDX-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(C(=O)O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid

2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1805189-35-8, known as 2-(Chloromethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with various functional groups, including a chloromethyl group, a difluoromethyl group, and a trifluoromethoxy group. The presence of these groups imparts unique chemical properties, making this compound a valuable substrate for further research and development.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels in the synthesis of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the efficiency of constructing the pyridine ring with the desired substituents.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The pyridine ring structure is known for its stability and ability to coordinate with metal ions, making it an ideal candidate for designing metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated that derivatives of this compound can form highly porous MOFs with exceptional gas adsorption capabilities, which could be utilized in carbon capture technologies.

In addition to its role in materials science, this compound has also shown potential in pharmaceutical research. The presence of fluorinated groups enhances the lipophilicity and bioavailability of the molecule, making it a promising candidate for drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and targeted delivery.

The environmental impact of this compound has also been a topic of interest. Given its complex structure and fluorinated substituents, understanding its biodegradation pathways is crucial for assessing its environmental safety. Recent studies have employed computational chemistry techniques to predict the degradation mechanisms of this compound under various environmental conditions. These findings suggest that while the compound is relatively stable under normal conditions, it can undergo hydrolysis under specific pH and temperature conditions.

From a structural perspective, the chloromethyl, difluoromethyl, and trifluoromethoxy groups play pivotal roles in determining the physical and chemical properties of this compound. The chloromethyl group introduces electron-withdrawing effects, which influence the reactivity of the pyridine ring. The difluoromethyl group adds further complexity by introducing both electron-withdrawing and steric effects, while the trifluoromethoxy group enhances electronic communication across the molecule.

The latest research on this compound has also focused on its potential as an electroactive material. By incorporating this compound into polymer blends, scientists have developed novel materials with improved electrical conductivity and thermal stability. These materials hold promise for applications in flexible electronics and energy storage devices.

In conclusion, CAS No. 1805189-35-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in synthetic chemistry, materials science, pharmaceuticals, and environmental studies. As ongoing investigations continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial innovation.